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Abstract
This document provides a detailed protocol for the preparation of a stock solution of the nitric

oxide (NO) donor, (Z)-1-[N-(2-aminoethyl)-N-(2-ammonioethyl)amino]diazen-1-ium-1,2-diolate

(DETA-NO or DETA NONOate). DETA-NO is a widely used compound in biomedical research

to study the physiological and pathological effects of NO. Proper preparation and storage of the

stock solution are critical for obtaining reliable and reproducible experimental results. This

guide outlines the necessary materials, safety precautions, and a step-by-step procedure for

preparing aqueous and organic stock solutions of DETA-NO.

Introduction
DETA-NO is a member of the NONOate class of compounds that spontaneously release nitric

oxide (NO) in a pH- and temperature-dependent manner.[1][2] It is a valuable tool for in vitro

and in vivo studies requiring a controlled and sustained release of NO.[3][4] The half-life of

DETA-NO at 37°C in 0.1 M phosphate buffer (pH 7.4) is approximately 20 hours, and at 22-

25°C, it is 56 hours.[1][2][5] This slow release profile makes it suitable for a variety of

experimental applications.[4][6]
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Accurate preparation of the stock solution is the first and most critical step in any experiment

involving DETA-NO. This protocol provides clear instructions to ensure the integrity and

stability of the prepared stock solution.

Physicochemical and Solubility Data
A summary of the key properties of DETA-NO is provided in the table below for easy reference.

Property Value Source

CAS Number 146724-94-9 [7][8][9]

Molecular Formula C4H13N5O2 [7][8][9]

Molecular Weight 163.18 g/mol [3][7][8]

Appearance Crystalline solid [1][10]

Purity >98% [8]

Solubility in Water Soluble up to 100 mM [7]

Solubility in Aqueous Buffers >100 mg/mL [2][4]

Solubility in Ethanol ~25 mg/mL [10][11]

Solubility in DMSO ~2 mg/mL [10][11]

Solubility in DMF ~2 mg/mL [10][11]

Experimental Protocol: Preparation of DETA-NO
Stock Solution
This section provides two protocols for preparing DETA-NO stock solutions: an aqueous-based

stock for immediate or short-term use, and an organic-based stock for longer-term storage.

Materials
DETA-NO (solid)

Sterile, deionized water
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0.01 M Sodium Hydroxide (NaOH), chilled to 0°C

Dimethyl sulfoxide (DMSO), anhydrous

Dimethylformamide (DMF), anhydrous

Sterile, conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
DETA-NO is a hazardous substance and should be handled with care.[1]

Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Handle the solid compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of the powder and contact with skin and eyes.[1]

Review the Safety Data Sheet (SDS) for DETA-NO before use.

Protocol 1: Preparation of Aqueous DETA-NO Stock
Solution (for short-term storage)
Aqueous solutions of DETA-NO are unstable at neutral pH.[12] For enhanced stability, it is

recommended to prepare the stock solution in a chilled, alkaline solution such as 0.01 M

NaOH.[1]

Step-by-Step Procedure:

Equilibrate DETA-NO: Allow the vial of solid DETA-NO to warm to room temperature before

opening to prevent condensation of moisture, as the compound is sensitive to air and
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moisture.[1]

Weigh DETA-NO: In a chemical fume hood, carefully weigh the desired amount of DETA-NO
using a calibrated analytical balance.

Dissolve in Alkaline Solution: Add the weighed DETA-NO to a sterile conical tube. Add the

calculated volume of chilled (0°C) 0.01 M NaOH to achieve the desired stock concentration

(e.g., 10 mM, 100 mM).

Vortex: Vortex the solution until the DETA-NO is completely dissolved.

Storage: Store the alkaline stock solution at 0°C for up to 24 hours.[1] For use, dilute the

alkaline stock into your experimental buffer (pH 7.0-7.4) to initiate the release of NO.[1]

Molarity Calculation Example for a 10 mM Aqueous Stock:

To prepare 1 mL of a 10 mM DETA-NO stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 163.18 g/mol x 1000 mg/g = 1.6318 mg

Therefore, dissolve 1.63 mg of DETA-NO in 1 mL of chilled 0.01 M NaOH.

Protocol 2: Preparation of Organic DETA-NO Stock
Solution (for longer-term storage)
For longer-term storage, a concentrated stock solution can be prepared in an anhydrous

organic solvent such as DMSO or DMF and stored at -80°C.[10][13]

Step-by-Step Procedure:

Equilibrate DETA-NO: Allow the vial of solid DETA-NO to reach room temperature before

opening.

Weigh DETA-NO: In a chemical fume hood, accurately weigh the desired amount of DETA-
NO.
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Dissolve in Organic Solvent: Add the weighed DETA-NO to a sterile conical tube. Add the

calculated volume of anhydrous DMSO or DMF to achieve the desired stock concentration.

Vortex: Vortex the solution thoroughly until all the solid has dissolved.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months.[6][14]

Usage: When needed, thaw an aliquot and dilute it into the aqueous experimental buffer

immediately before use. Ensure the final concentration of the organic solvent is not

detrimental to your experimental system.

Storage and Stability
The stability of DETA-NO is highly dependent on the solvent and storage conditions.

Solution
Storage
Temperature

Stability Source

Solid -20°C ≥ 1 year [9]

Alkaline Aqueous

Stock (0.01 M NaOH)
0°C Up to 24 hours [1]

Neutral Aqueous

Solution (pH 7.4)

Not Recommended

for Storage

Unstable, NO release

begins
[12]

Organic Stock (DMSO

or DMF)
-80°C Up to 6 months [6][14]

Note: Solid DETA-NO is sensitive to moisture and air and should be stored under desiccating

conditions.[1][8] Solutions are generally unstable and should be prepared fresh whenever

possible.[3]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing a DETA-NO stock solution.
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Workflow for DETA-NO Stock Solution Preparation

Preparation

Storage

Application

Start: Obtain Solid DETA-NO

Weigh Solid DETA-NO
(in fume hood)

Choose Solvent

Dissolve in Chilled
0.01 M NaOH

 Aqueous Stock 

Dissolve in Anhydrous
DMSO or DMF

 Organic Stock 

Store at 0°C
(up to 24 hours)

Aliquot & Store at -80°C
(up to 6 months)

Dilute into Experimental Buffer
(pH 7.0-7.4)

Perform Experiment

Click to download full resolution via product page

Caption: Workflow for preparing DETA-NO stock solutions.
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Conclusion
The proper preparation of DETA-NO stock solutions is fundamental for the success of

experiments investigating the effects of nitric oxide. By following the detailed protocols and

adhering to the safety and storage guidelines presented in this application note, researchers

can ensure the preparation of high-quality, reliable DETA-NO stock solutions for their scientific

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1240627/docs#preparation-of-deta-no-stock-solution-
an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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